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Compound of Interest

Compound Name: Imaradenant

Cat. No.: B605764

Essential Safety and Handling Guide for
Imaradenant

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Imaradenant (also known as AZD4635 or HTL-
1071). The following procedures and recommendations are designed to ensure the safe
handling, storage, and disposal of this potent and selective adenosine A2A receptor (A2AR)
antagonist.

Hazard Identification and Toxicology Summary

Imaradenant is an orally bioavailable investigational drug with potential immunomodulating
and antineoplastic activities.[1] While a specific comprehensive toxicology report is not publicly
available, safety data from suppliers and related compounds suggest the following potential
hazards.

Potential Health Effects:

« Ingestion: May be harmful if swallowed. Potential effects of single exposure include hot
flushes, abdominal pain, nausea, fatigue, and headache.

« Inhalation: May cause respiratory tract irritation.

o Skin Contact: May cause skin rashes and dermatitis.[2]
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o Eye Contact: May cause eye irritation.

A Safety Data Sheet (SDS) for a similar AstraZeneca product indicates potential for organ
damage through prolonged or repeated exposure and suggests it may be suspected of causing
cancer and may damage fertility or the unborn child.[2] Therefore, handling with appropriate
caution is imperative.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure during the handling of
Imaradenant. The following table outlines the recommended PPE for various laboratory

activities.
Activity Required PPE Recommended PPE
- Disposable Gloves (Nitrile,
o ) ) double-gloved) - Lab Coat - )
Weighing and Aliquoting - Disposable sleeve covers -
ANSI-approved Safety )
(Powder) Face shield
Goggles - Fume Hood or
Ventilated Enclosure
] ) - Disposable Gloves (Nitrile) - ) )
Solution Preparation and - Safety Goggles (if splashing
) Lab Coat - ANSI-approved o
Handling is likely)
Safety Glasses
i - Disposable Gloves (Nitrile) - o ) ]
Cell Culture and In Vitro - Work within a biological
Lab Coat - ANSI-approved )
Assays safety cabinet

Safety Glasses

Storage and Transport (within )
faciliy) - Lab Coat - Safety Glasses - Secondary containment
acility

Safe Handling and Operational Procedures

Adherence to standard laboratory operating procedures is critical. The following workflow
outlines the key steps for safely handling Imaradenant powder.
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Workflow for Handling Imaradenant Powder

Experimental Protocols:

e Stock Solution Preparation:
o Ensure all handling of solid Imaradenant is performed in a chemical fume hood.
o Don appropriate PPE as outlined in the table above.
o Weigh the desired amount of Imaradenant powder using an analytical balance.

o Slowly add the desired solvent (e.g., DMSO) to the powder to minimize dust generation.[3]

[4]
o Cap the vial and vortex or sonicate until the solid is completely dissolved.

o Label the stock solution clearly with the compound name, concentration, solvent, date,
and user's initials.

Emergency Procedures

Immediate and appropriate response to accidental exposure is critical.
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Exposure Type First Aid Measures

) Move the individual to fresh air. Seek medical
Inhalation .
attention.

Immediately remove contaminated clothing.
i Wash the affected area with soap and water for
Skin Contact _ _ o
at least 15 minutes. Seek medical attention if

irritation persists.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

) Do NOT induce vomiting. Wash out the mouth
Ingestion ) ) i ) i
with water. Seek immediate medical attention.

Spill Management:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly
ventilated space.

Contain: If safe to do so, prevent the spill from spreading using absorbent materials.

PPE: Don appropriate PPE, including double gloves, a lab coat, and safety goggles. For
large spills of powder, respiratory protection may be necessary.

Clean-up:

o Powder: Gently cover the spill with absorbent paper to avoid raising dust. Moisten the
absorbent paper with water and carefully wipe up the material.

o Solution: Cover the spill with an appropriate absorbent material.

Decontaminate: Clean the spill area with soap and water or another appropriate cleaning
agent.

Dispose: Collect all contaminated materials in a sealed container and dispose of them as
hazardous waste.
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Imaradenant Spill Cleanup Procedure
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Storage and Disposal

Storage:
e Solid Form: Store at -20°C.

e Stock Solutions: Store in tightly sealed containers at -20°C for up to one year or -80°C for up
to two years. Avoid repeated freeze-thaw cycles.

Disposal:

All waste materials contaminated with Imaradenant, including empty containers, used PPE,
and spill cleanup materials, must be disposed of as hazardous chemical waste in accordance
with local, state, and federal regulations. Do not dispose of Imaradenant down the drain or in
the regular trash.

By adhering to these safety protocols, researchers can minimize the risks associated with
handling Imaradenant and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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